Cas no 52250-78-9 (Butane, 1-chloro-2-(2-chloroethoxy)-)

• Product Name: Butane, 1-chloro-2-(2-chloroethoxy)-
• CAS No: 52250-78-9
• MF: C₆H₁₂Cl₂O
• MW: 171.064880371094
• CID: 360090
• PubChem ID: 5061307
• Update Time: 2025-04-19

Butane, 1-chloro-2-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-2-(2-chloroethoxy)-
• 1-chloro-2-(2-chloroethoxy)butane
• DTXSID60407910
• 52250-78-9
• AKOS024353477

• Inchi： 1S/C6H12Cl2O/c1-2-6(5-8)9-4-3-7/h6H,2-5H2,1H3
• InChI Key： NKQDANWNIOOXHC-UHFFFAOYSA-N
• SMILES： ClCC(CC)OCCCl

Computed Properties

• Exact Mass: 170.02666
• Monoisotopic Mass: 170.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23